Cas no 2413870-26-3 (1-{9,9-difluorodispiro3.0.3^{5}.1^{4}nonan-2-yl}methanamine, Mixture of diastereomers)

• Product Name: 1-{9,9-difluorodispiro3.0.3^{5}.1^{4}nonan-2-yl}methanamine, Mixture of diastereomers
• CAS No: 2413870-26-3
• MF: C₁₀H₁₅F₂N
• MW: 187.229609727859
• MDL: MFCD32663014
• CID: 4786966
• PubChem ID: 146049927
• Update Time: 2025-06-03

1-{9,9-difluorodispiro3.0.3^{5}.1^{4}nonan-2-yl}methanamine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• (9,9-Difluorodispiro[3.0.35.14]nonan-7-yl)methanamine
• 1-{9,9-difluorodispiro3.0.3^{5}.1^{4}nonan-2-yl}methanamine, Mixture of diastereomers

• MDL： MFCD32663014
• Inchi： 1S/C10H15F2N/c11-10(12)8(2-1-3-8)9(10)4-7(5-9)6-13/h7H,1-6,13H2
• InChI Key： VPGSZHILRNEQNN-UHFFFAOYSA-N
• SMILES： FC1(C2(CCC2)C21CC(CN)C2)F

Computed Properties

• Exact Mass: 187.11725581 g/mol
• Monoisotopic Mass: 187.11725581 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26
• Molecular Weight: 187.23

Additional information on 1-{9,9-difluorodispiro3.0.3^{5}.1^{4}nonan-2-yl}methanamine, Mixture of diastereomers

Comprehensive Overview of 1-{9,9-Difluorodispiro[3.0.3⁵.1⁴]nonan-2-yl}methanamine (CAS No. 2413870-26-3): A Versatile Diastereomeric Mixture

The compound 1-{9,9-difluorodispiro[3.0.3⁵.1⁴]nonan-2-yl}methanamine, identified by its CAS No. 2413870-26-3, represents a unique class of spirocyclic amines with significant potential in pharmaceutical and material science applications. As a mixture of diastereomers, this molecule exhibits stereochemical diversity, making it a subject of interest for researchers exploring chiral synthesis and drug discovery. Its structural complexity, featuring a difluorinated dispiro scaffold, offers opportunities for tuning physicochemical properties such as lipophilicity and metabolic stability—key factors in modern medicinal chemistry.

Recent advancements in fluorine chemistry have heightened attention toward compounds like 1-{9,9-difluorodispiro[3.0.3⁵.1⁴]nonan-2-yl}methanamine. Fluorine incorporation often enhances bioavailability and binding affinity, addressing common challenges in CNS-targeting therapeutics—a trending topic in neuroscience research. The compound’s spirocyclic architecture also aligns with current interests in 3D-fragment-based drug design, as it provides vectorial diversity for protein-ligand interactions. These attributes make it relevant to discussions on AI-driven molecular optimization, where researchers frequently search for "novel spirocyclic building blocks" or "fluorinated bioactive scaffolds."

From a synthetic perspective, the diastereomeric mixture of CAS 2413870-26-3 poses intriguing questions about stereoselective separation techniques. Chromatographic methods or enzymatic resolution—frequently queried in organic chemistry forums—could be applied to isolate individual stereoisomers. The presence of geminal difluorine atoms further invites exploration of their influence on conformational rigidity, a hot topic in computational chemistry circles. Such studies could leverage molecular dynamics simulations, another high-traffic keyword in academic search engines.

Industrial applications of this compound may extend to advanced material science, where its dispiro core could serve as a precursor for high-performance polymers or liquid crystals. The amine functionality allows for further derivatization, aligning with sustainable chemistry trends like click chemistry modifications—a technique dominating recent green chemistry publications. Environmental scientists might also investigate its biodegradation pathways, responding to growing public interest in "eco-friendly fluorochemicals."

In analytical characterization, techniques such as NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry are essential for verifying the structure of 2413870-26-3. These methods feature prominently in search queries like "fluorine NMR interpretation guide," reflecting their importance in quality control. The compound’s logP prediction and pKa calculation—frequent topics in ADMET modeling webinars—would further inform its drug-likeness profile.

As regulatory agencies emphasize ICH guideline compliance, proper documentation of diastereomer ratios in 2413870-26-3 batches becomes critical. This aligns with industry searches for "stereochemistry in regulatory submissions." Future research directions might explore its catalytic asymmetric synthesis—a cutting-edge area often paired with keywords like "organocatalysis" or "transition metal complexes"—to access enantiopure forms for precision medicine applications.